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Compound of Interest

Compound Name: Pyridine-d5

Cat. No.: B057733 Get Quote

Essential Safety and Handling of Pyridine-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pyridine-d5. Adherence to these guidelines is critical for

ensuring personal safety and maintaining a secure laboratory environment. Pyridine-d5, a

deuterated form of pyridine, is a flammable and toxic liquid that requires careful management.

Hazard Identification and Classification
Pyridine-d5 is classified as a hazardous substance with the following primary concerns:

Flammability: It is a highly flammable liquid and vapor.[1][2][3] Vapors can form explosive

mixtures with air and may travel to a source of ignition and flash back.[3]

Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[1][4] It can cause irritation

to the skin, eyes, and respiratory tract.[1][4] Prolonged or significant exposure may lead to

damage to the liver, kidneys, and central nervous system.[1]

Irritant: It is a skin and eye irritant.[1][4]
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The following table summarizes key quantitative data for Pyridine-d5, essential for risk

assessment and safe handling.

Property Value Source(s)

Molecular Formula C₅D₅N [5]

Molecular Weight 84.13 g/mol [6]

Appearance Colorless liquid [6]

Odor Disagreeable [6]

Boiling Point 114.4°C [5]

Melting Point -41.0°C [5]

Flash Point 20°C (68°F) [5]

Density 1.050 g/mL at 20°C [7]

Vapor Pressure 20 hPa at 20°C [7]

Exposure Limits (as Pyridine) TWA: 5 ppm (ACGIH) [1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pyridine-d5 to minimize exposure.
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PPE Item Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Nitrile gloves are not

recommended for prolonged

use.[1][8]

To prevent skin contact and

absorption.

Eye Protection

Chemical splash goggles.[2] A

face shield should be worn in

addition when there is a splash

hazard.

To protect eyes from splashes.

Body Protection

A flame-resistant lab coat must

be worn and kept fastened.[9]

A chemically resistant apron

may be necessary.

To protect clothing and skin

from contamination.

Respiratory Protection

All work must be performed in

a certified chemical fume hood.

[1][2]

To avoid inhalation of harmful

vapors. A respirator may be

required for spills or

emergencies.[1]

Standard Operating Procedure for Safe Handling
This procedure outlines the step-by-step process for safely handling Pyridine-d5 in a

laboratory setting.

1. Preparation and Area Designation:

Identify a designated work area within a certified chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.[1]

Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[9][10]

Assemble all necessary equipment and reagents before handling the chemical.
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2. Handling and Dispensing:

Ground and bond all metal containers when transferring Pyridine-d5 to prevent static

discharge.[10]

Use only non-sparking tools.[10]

Keep the container tightly closed when not in use.[2][9]

Avoid contact with skin, eyes, and clothing.[10]

Do not eat, drink, or smoke in the work area.[10]

3. Storage:

Store Pyridine-d5 in a cool, dry, and well-ventilated area away from direct sunlight and heat.

[2]

Store in a designated flammable liquids cabinet.[11]

Keep containers tightly sealed.[2]

Segregate from incompatible materials such as strong oxidizers and acids.[1]

4. Spill and Emergency Procedures:

Small Spills (inside a fume hood):

Absorb the spill with an inert, non-combustible material like vermiculite or sand.[1][8]

Collect the absorbent material in a sealed, labeled container for hazardous waste

disposal.[1]

Large Spills (outside a fume hood):

Evacuate the immediate area.[1]

Alert your supervisor and the institution's Environmental Health and Safety (EHS)

department.[1]
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In case of skin contact: Immediately flush the affected area with copious amounts of water

for at least 15 minutes and remove contaminated clothing.[1][2] Seek medical attention.[1]

In case of eye contact: Immediately flush eyes with water for at least 15 minutes at an

eyewash station.[1][2] Seek immediate medical attention.[1]

In case of inhalation: Move to fresh air immediately.[1][2] Seek medical attention.[1]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[1]

5. Disposal Plan:

All waste containing Pyridine-d5 must be treated as hazardous waste.[1][8]

Liquid Waste: Collect all solutions containing Pyridine-d5 in a designated, labeled, and

sealed hazardous waste container.[1][8]

Solid Waste: Collect all contaminated materials (e.g., gloves, absorbent pads, pipette tips) in

a separate, labeled hazardous waste container.[8]

Do not dispose of Pyridine-d5 down the drain.[2][12]

Arrange for waste pickup through your institution's EHS department.[1]

Workflow for Safe Handling of Pyridine-d5
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Caption: Logical workflow for the safe handling of Pyridine-d5 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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